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Compound of Interest

Compound Name: H-CHG-OME HCL

Cat. No.: B170248 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as H-CHG-OME HCL
(Cyclohexylglycine methyl ester hydrochloride). This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to foster a secure research

environment.

Chemical Identifier:

Compound Name: Cyclohexylglycine methyl ester hydrochloride

Abbreviation: H-CHG-OME HCL

CAS Number: 141109-19-5[1]

This compound is classified as a hazardous chemical and is known to cause skin irritation.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling H-
CHG-OME HCL. Proper selection and use of PPE are critical to minimize exposure and ensure

personal safety.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Safety Goggles or Full Face

Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3][4] A full face shield is

recommended when there is a

significant risk of splashing.[5]

[6]

Hands
Chemical-resistant, impervious

gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids and related compounds.

[7] Gloves should comply with

an approved standard.[8]

Skin/Body
Protective Clothing / Chemical-

resistant Suit

Wear appropriate protective

clothing to prevent skin

exposure.[2][3][9] For larger

quantities or in case of spills, a

chemical-resistant suit may be

necessary.[5]

Respiratory Respirator (as needed)

In case of dust formation or

inadequate ventilation, a

NIOSH/MSHA approved

respirator with an acid gas

vapor cartridge should be

worn.[5][9] A respirator is

required if exposure limits are

exceeded.[9]

Experimental Workflow and Safety Protocols
The following workflow provides a step-by-step guide for the safe handling of H-CHG-OME
HCL, from initial preparation to final disposal. Adherence to these procedures is crucial for
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minimizing risks in the laboratory.

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Designate Work Area
Ensure fume hood is certified and operational.

Verify eyewash station and safety shower are accessible.

2. Assemble Materials
Gather H-CHG-OME HCL, solvents, glassware,

and necessary equipment.

Proceed

3. Don PPE
Put on all required personal protective equipment

as specified in the table above.

Proceed

4. Weighing
Weigh the solid compound in a fume hood.

Use a draft shield to prevent dust dispersion.

Begin Handling

5. Dissolution
Add the compound to the solvent slowly.

If diluting an acid, always add acid to water.

Proceed

6. Reaction/Use
Perform the experimental procedure in a fume hood.

Monitor the reaction for any unexpected changes.

Proceed

7. Decontamination
Clean all glassware and equipment thoroughly.

Wipe down the work surface.

Experiment Complete

8. Waste Disposal
Dispose of chemical waste in a designated,

labeled container. Follow all local and institutional
waste disposal regulations.

Proceed

9. Doff PPE
Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly after.

Final Step

Click to download full resolution via product page
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Figure 1. Step-by-step workflow for the safe handling of H-CHG-OME HCL.

Detailed Experimental Protocols
1. Preparation:

Work Area Designation: Before starting any work, designate a specific area for handling H-
CHG-OME HCL, preferably within a certified chemical fume hood.[6] Ensure that an

eyewash station and safety shower are readily accessible and have been recently tested.[1]

[10]

Material Assembly: Gather all necessary chemicals, solvents, glassware, and equipment.

Ensure everything is clean and in good working order.

PPE Donning: Put on all required PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

2. Handling and Use:

Weighing: When weighing the solid H-CHG-OME HCL, do so within the fume hood to

minimize the risk of inhaling any dust.[1] Use a container that is appropriate for the amount

being weighed.

Dissolution: When dissolving the compound, add it slowly to the solvent. If working with

acids, always remember to add the acid to water, never the other way around, to prevent a

violent exothermic reaction.[5]

Reaction: Conduct all experimental procedures within the fume hood.[6] Keep the sash at

the lowest practical height.

3. Cleanup and Disposal:

Decontamination: After the experiment is complete, decontaminate all glassware and

equipment that came into contact with the chemical. Wipe down the work surface in the fume

hood.

Waste Disposal: Dispose of all chemical waste, including any unused H-CHG-OME HCL and

contaminated materials, in a clearly labeled, sealed container.[8] Adhere to all institutional
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and local regulations for hazardous waste disposal.[5]

PPE Doffing: Remove your PPE in a manner that avoids contaminating yourself. Typically,

gloves are removed first, followed by the lab coat and then eye protection. Wash your hands

thoroughly with soap and water after removing all PPE.[8][10]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Wash the affected area immediately with plenty of water for at least 15

minutes.[1] If skin irritation persists, seek medical attention.[1]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration.[1] Get medical attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards.[2] Seek immediate medical attention.

Spills: For small spills, sweep up the solid material and place it into a suitable container for

disposal.[1] Avoid creating dust.[2] For larger spills, evacuate the area and follow your

institution's emergency spill response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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